Cas no 72836-53-4 (1-(Bromomethyl)-8-methoxynaphthalene)

• Product Name: 1-(Bromomethyl)-8-methoxynaphthalene
• CAS No: 72836-53-4
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 4936336
• Update Time: 2025-07-24

1-(Bromomethyl)-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-8-methoxynaphthalene
• 1-(Bromomethyl)-8-methoxynaphthalene

• Inchi： 1S/C12H11BrO/c1-14-11-7-3-5-9-4-2-6-10(8-13)12(9)11/h2-7H,8H2,1H3
• InChI Key： APIFESNATNIVOC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=CC=C(C2=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 1-(Bromomethyl)-8-methoxynaphthalene

Comprehensive Analysis of 1-(Bromomethyl)-8-methoxynaphthalene (CAS No. 72836-53-4): Properties, Applications, and Industry Insights

1-(Bromomethyl)-8-methoxynaphthalene (CAS No. 72836-53-4) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical intermediates and material science. With the growing demand for naphthalene derivatives in research and industrial processes, this compound has garnered significant attention due to its reactive bromomethyl group and methoxy substituent, which enable diverse chemical transformations. Researchers frequently search for "synthesis of 1-(Bromomethyl)-8-methoxynaphthalene" or "CAS 72836-53-4 applications," reflecting its relevance in modern organic chemistry.

The compound's molecular structure combines a naphthalene backbone with functional groups that enhance its reactivity. This makes it valuable for constructing complex molecules, particularly in the development of fluorescent probes and photoactive materials. Recent trends in "green chemistry alternatives" have also spurred interest in optimizing its synthesis to reduce environmental impact. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing frequent queries such as "how to characterize 1-(Bromomethyl)-8-methoxynaphthalene."

In the pharmaceutical sector, 1-(Bromomethyl)-8-methoxynaphthalene serves as a key intermediate for drug discovery, particularly in designing targeted therapies. Its role in cross-coupling reactions aligns with the industry's shift toward precision medicine. Meanwhile, material scientists explore its potential in organic electronics, where its aromatic stability and electron-donating methoxy group contribute to advanced semiconductor materials. Searches for "CAS 72836-53-4 in OLEDs" highlight this niche application.

Storage and handling of 1-(Bromomethyl)-8-methoxynaphthalene require adherence to standard laboratory protocols to ensure stability. Its light-sensitive nature often prompts questions like "best practices for storing bromomethyl naphthalene derivatives." Suppliers typically recommend amber glass containers under inert conditions to prevent degradation. Additionally, regulatory compliance with REACH and other global standards ensures its safe commercial distribution.

Future research directions may focus on expanding its utility in catalysis and bioconjugation, areas gaining traction in academic publications. As sustainability becomes a priority, innovations in solvent-free synthesis or catalytic bromination methods could further elevate the compound's industrial appeal. This aligns with broader searches for "eco-friendly naphthalene derivatives" and "high-yield bromomethylation techniques," underscoring the intersection of performance and environmental responsibility.